Cas no 1227502-27-3 (4-Bromo-3-chloro-2-methoxypyridine)

• Product Name: 4-Bromo-3-chloro-2-methoxypyridine
• CAS No: 1227502-27-3
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• CID: 4563886
• PubChem ID: 66617456
• Update Time: 2025-06-13

4-Bromo-3-chloro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-chloro-2-methoxypyridine
• BS-30338
• F84596
• 1227502-27-3
• MFCD16609881
• SCHEMBL188900
• 4-Bromo-3-chloro-2-methoxy-pyridine
• EN300-646030
• DTXSID101297241
• 4-Bromo-3-chloro-2-methoxypyridine

• Inchi： 1S/C6H5BrClNO/c1-10-6-5(8)4(7)2-3-9-6/h2-3H,1H3
• InChI Key： BMCPCFIBEWFBIA-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1Cl)OC

Computed Properties

• Exact Mass: 220.92430g/mol
• Monoisotopic Mass: 220.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 4-Bromo-3-chloro-2-methoxypyridine

Introduction to 4-Bromo-3-chloro-2-methoxypyridine (CAS No: 1227502-27-3)

4-Bromo-3-chloro-2-methoxypyridine, identified by its Chemical Abstracts Service (CAS) number 1227502-27-3, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, and it is modified with bromo and chloro substituents, as well as a methoxy group, which endow it with unique reactivity and potential applications.

The structural features of 4-bromo-3-chloro-2-methoxypyridine make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of bromine and chlorine atoms at the 4th and 3rd positions, respectively, allows for further functionalization through nucleophilic aromatic substitution (SNAr) reactions. Additionally, the methoxy group at the 2nd position introduces polarity and hydrogen bonding capabilities, enhancing its solubility and interaction with biological targets.

In recent years, 4-bromo-3-chloro-2-methoxypyridine has been extensively studied for its role in drug discovery and development. Its pyridine core is a common motif in many pharmaceuticals, including antiviral, anticancer, and anti-inflammatory agents. The bromo and chloro substituents serve as handles for introducing additional functional groups, enabling the construction of complex molecular architectures.

One of the most compelling applications of 4-bromo-3-chloro-2-methoxypyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the pyridine scaffold, researchers have been able to develop selective kinase inhibitors that target specific pathways involved in disease progression. For instance, derivatives of 4-bromo-3-chloro-2-methoxypyridine have shown promise in inhibiting tyrosine kinases, which are overactive in many cancers.

Another area where 4-bromo-3-chloro-2-methoxypyridine has made significant contributions is in the development of antiviral agents. The ability to modify the pyridine ring allows for the creation of molecules that can interact with viral proteins or enzymes, thereby inhibiting viral replication. Recent studies have demonstrated that compounds derived from 4-bromo-3-chloro-2-methoxypyridine can disrupt viral protease activity or interfere with viral entry into host cells.

The methoxy group in 4-bromo-3-chloro-2-methoxypyridine also plays a critical role in its biological activity. Methoxy-substituted pyridines often exhibit enhanced binding affinity to biological targets due to improved solubility and hydrogen bonding capabilities. This has led to the development of novel ligands for G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes.

In addition to its pharmaceutical applications, 4-bromo-3-chloro-2-methoxypyridine has found utility in materials science. The unique electronic properties of pyridine derivatives make them suitable for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The bromo and chloro substituents can be further functionalized to create conjugated polymers or small molecules that exhibit desirable optoelectronic properties.

The synthesis of 4-bromo-3-chloro-2-methoxypyridine typically involves halogenation reactions on a pyridine precursor. For example, 2-methoxypyridine can be brominated at the 4-position using N-bromosuccinimide (NBS), followed by chlorination at the 3-position using phosphorus oxychloride (POCl₃). These reactions are well-established in synthetic organic chemistry and allow for high yields and selectivity.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 4-bromo-3-chloro-2-methoxypyridine. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling and Buchwald-Hartwig coupling, have enabled the introduction of various functional groups at specific positions on the pyridine ring. These techniques have expanded the library of derivatives available for biological testing and material applications.

The pharmacological profile of 4-bromo-3-chloro-2-methoxypyridine derivatives has been extensively explored through high-throughput screening (HTS) campaigns. HTS allows researchers to rapidly test large libraries of compounds for activity against a wide range of biological targets. Several hits identified from HTS have undergone further optimization to improve potency, selectivity, and pharmacokinetic properties.

In conclusion, 4-bromo-3-chloro-2-methoxypyridine (CAS No: 1227502-27-3) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable its use as an intermediate in synthesizing bioactive molecules, including kinase inhibitors and antiviral agents. The ongoing research into derivatives of this compound continues to uncover new therapeutic possibilities and technological advancements.